1-Isopropyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-propan-2-ylpyrazole-4-sulfonamide
• InChI: InChI=1S/C6H11N3O2S/c1-5(2)9-4-6(3-8-9)12(7,10)11/h3-5H,1-2H3,(H2,7,10,11)
• InChI Key: OSIPVHZWWAFMCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)S(=O)(=O)N
• Molecular Formula: C6H11N3O2S
• Molecular Weight: 189.24 g/mol

Description

1-Isopropyl-1H-pyrazole-4-sulfonamide is a chemical compound with the molecular formula C6H11N3O2S. It is a derivative of pyrazole, a class of organic compounds characterized by a 5-membered aromatic ring of three carbon atoms and two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrazole ring substituted with an isopropyl group and a sulfonamide group. The average mass is 189.235 Da and the monoisotopic mass is 189.057190 Da.

Scientific Research Applications

Inhibition of Cyclooxygenase-2 (COX-2)

1-Isopropyl-1H-pyrazole-4-sulfonamide derivatives have been studied for their ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory process. These compounds have been identified as potent and selective COX-2 inhibitors, potentially useful in treating conditions like rheumatoid arthritis and osteoarthritis (Penning et al., 1997).

Carbonic Anhydrase and Acetylcholinesterase Inhibition

Studies have shown that pyrazole-based sulfonamides, including this compound, exhibit inhibitory effects on human carbonic anhydrase isoenzymes and acetylcholinesterase enzyme. This suggests potential applications in treating conditions like glaucoma and Alzheimer's disease (Ozmen Ozgun et al., 2019).

Antiproliferative Activities

This compound derivatives have been synthesized and tested for antiproliferative activities against various cancer cell lines, indicating potential applications in cancer therapy (Mert et al., 2014).

Enzyme Inhibition for Therapeutic Applications

These compounds have been found to inhibit human carbonic anhydrase isoenzymes effectively, offering potential therapeutic applications in conditions where enzyme inhibition is beneficial (Büyükkıdan et al., 2017).

Lewis Base Catalyzed Synthesis

The synthesis of 4-sulfonyl-1H-pyrazoles, including this compound, has been explored using Lewis base catalysis. This method offers a novel approach to synthesizing these compounds, which may enhance their applicability in medicinal chemistry (Zhu et al., 2013).

Future Directions

The future research directions for 1-Isopropyl-1H-pyrazole-4-sulfonamide and related compounds could involve further exploration of their potential antitumor activity. Additionally, the development of safe and cost-effective anticancer agents is a pressing need, and pyrazole-sulfonamide derivatives could play a role in this endeavor.

Mechanism of Action

Target of Action

• The primary target of this compound is crucial for understanding its mode of action. Unfortunately, specific information about the exact target remains limited in the available literature .

Mode of Action

is structurally related to sulfonamide drugs, which are competitive antagonists and analogs of p-aminobenzoic acid (PABA).
• By mimicking PABA, this compound interferes with the bacterial folic acid pathway, inhibiting DNA synthesis and ultimately hindering bacterial growth .